N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide

• IUPAC Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide
• InChI: InChI=1S/C14H15N3O2/c1-8-13(9(2)17-16-8)15-14(18)10-3-4-11-6-19-7-12(11)5-10/h3-5H,6-7H2,1-2H3,(H,15,18)(H,16,17)
• InChI Key: UFQZOWDSQZHWKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)NC(=O)C2=CC3=C(COC3)C=C2
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound has been shown to possess a variety of biochemical and physiological effects that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide is not fully understood. However, it is believed to act by inhibiting various enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to possess antioxidant activity, which may help to prevent cellular damage caused by oxidative stress. It has also been shown to possess anti-inflammatory properties, which may help to reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide in lab experiments is its potential as a therapeutic agent. This compound has been shown to possess a variety of beneficial properties that make it a promising candidate for the treatment of various diseases. However, one limitation of using this compound in lab experiments is the lack of understanding of its exact mechanism of action.

Future Directions

There are several future directions for research involving N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide. One area of research could focus on further investigating its potential as a therapeutic agent for the treatment of various diseases. Another area of research could focus on elucidating its exact mechanism of action, which would provide valuable insights into its potential uses. Additionally, future research could investigate the safety and toxicity of this compound, which would be important for its potential use in humans.

Synthesis Methods

The synthesis of N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide involves the reaction of 3,5-dimethyl-1H-pyrazole-4-carboxylic acid with 2-hydroxybenzaldehyde in the presence of a suitable catalyst. The resulting product is then subjected to further reactions to obtain the final compound.

Scientific Research Applications

N-(3,5-dimethyl-1H-pyrazol-4-yl)-1,3-dihydro-2-benzofuran-5-carboxamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. This compound has been shown to possess anti-inflammatory, anti-tumor, and anti-diabetic properties, among others. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.